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Compound of Interest

Compound Name: Ala-Ala-Phe-AMC

Cat. No.: B1587368 Get Quote

Essential Safety and Handling Guide for Ala-Ala-
Phe-AMC
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Ala-Ala-Phe-AMC. The following

procedures for personal protective equipment, operational handling, and disposal are designed

to ensure laboratory safety and proper management of this chemical.

Chemical and Physical Properties Summary

Property Value Reference

Physical Form Powder [1]

Solubility 20 mg/mL in ethanol [1]

Storage Temperature 2-8°C [1]

Molecular Weight 464.51 g/mol [1]

Appearance
Clear, colorless to light yellow

solution in ethanol
[1]
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The following personal protective equipment is recommended when handling Ala-Ala-Phe-
AMC.[1][2] A risk assessment of specific laboratory tasks should be conducted to determine if

additional PPE is required.

PPE Category Item Specification

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must be marked with "Z87" to

signify adherence to ANSI

Z87.1 standards.

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving may be necessary for

added protection. Gloves

should be removed and

replaced immediately after any

contact with the peptide.

Body Protection Laboratory Coat

Standard lab coats are

required to protect skin and

clothing.

Respiratory Protection Respirator/Dust Mask

A type N95 (US) respirator is

recommended when weighing

and handling larger quantities

of lyophilized peptide to avoid

inhalation of dust particles.[1]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.
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1. Preparation and Weighing:

Perform all weighing and initial dilutions of the powdered form of Ala-Ala-Phe-AMC within a

chemical fume hood to minimize inhalation exposure.

Use anti-static weighing paper or a weighing boat.

Ensure all necessary PPE is worn correctly before handling the container.

2. Solubilization:

Based on the product information, Ala-Ala-Phe-AMC is soluble in ethanol at 20 mg/mL.[1]

Slowly add the solvent to the powder to avoid splashing.

Gently vortex or sonicate the solution to ensure it is fully dissolved. The resulting solution

should be clear and colorless to light yellow.[1]

3. Use in Assays:

When pipetting the Ala-Ala-Phe-AMC solution, use filtered pipette tips to prevent

aerosolization and cross-contamination.

Keep the stock solution container tightly sealed and stored at 2-8°C when not in use.[1]

Protect the solution from light, as fluorogenic substrates can be light-sensitive.

4. Spill Management:

In case of a small spill of the powder, carefully wipe it up with a damp cloth or paper towel,

avoiding the generation of dust.

For a liquid spill, absorb the solution with an inert material (e.g., vermiculite, sand, or earth)

and place it in a suitable container for disposal.

Ventilate the area of the spill.

Wash the spill area thoroughly with soap and water.
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Disposal Plan

Dispose of Ala-Ala-Phe-AMC and any contaminated materials in accordance with all

applicable local, state, and federal regulations.

Unused Product: Unused Ala-Ala-Phe-AMC should be disposed of as chemical waste. Do

not pour it down the drain.

Contaminated Materials: All disposable labware (e.g., pipette tips, microfuge tubes, gloves)

that has come into contact with Ala-Ala-Phe-AMC should be collected in a designated,

sealed waste container for chemical waste disposal.

Aqueous Waste: Collect all aqueous waste containing Ala-Ala-Phe-AMC in a clearly labeled,

sealed container for chemical waste pickup.

Experimental Workflow for Handling Ala-Ala-Phe-AMC
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Caption: Workflow for the safe handling of Ala-Ala-Phe-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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